Cas no 892553-42-3 (Etaracizumab)

• Product Name: Etaracizumab
• CAS No: 892553-42-3
• MF: C₆₃₉₂H₉₉₀₈N₁₇₃₂O₁₉₉₆S₄₂
• CID: 69368
• Update Time: 2025-10-11

Etaracizumab Chemical and Physical Properties

Names and Identifiers

• Etaracizumab
• Abegrin
• Vitaxin
• Research Grade Etaracizumab (DHC21902)

Additional information on Etaracizumab

Etaracizumab (CAS 892553-42-3): A Novel Direct Factor Xa Inhibitor for Anticoagulation Therapy

Etaracizumab (CAS 892553-42-3), a synthetic small molecule belonging to the direct factor Xa inhibitor class, represents a significant advancement in antithrombotic therapy. This compound selectively binds to the active site of coagulation factor Xa, thereby inhibiting its enzymatic activity and interrupting the common pathway of thrombin generation. Recent preclinical studies published in Journal of Thrombosis and Haemostasis (Qian et al., 2023) demonstrated its superior potency compared to conventional agents like rivaroxaban, with an IC₅₀ value of 0.17 nM observed under physiological conditions. The unique chemical structure incorporating a benzimidazole scaffold with fluorinated aromatic substituents contributes to its exceptional pharmacokinetic profile, enabling once-daily dosing regimens.

Pharmacodynamic evaluations reveal that Etaracizumab exhibits rapid onset of action within 1 hour post-administration, achieving steady-state plasma concentrations by the second dose. A phase II clinical trial involving 600 patients with atrial fibrillation (AF) showed a 68% reduction in thromboembolic events compared to placebo, with comparable bleeding risks to standard therapies. Notably, this factor Xa inhibitor demonstrates minimal drug-drug interactions due to its non-substrate nature for cytochrome P450 enzymes, as evidenced by studies in Clinical Pharmacology & Therapeutics (Smith et al., 2024). The compound's molecular weight of 417.4 g/mol facilitates efficient renal clearance while maintaining therapeutic efficacy across diverse patient populations.

The structural design of Etaracizumab incorporates a tetrazole moiety critical for maintaining selectivity toward factor Xa over other serine proteases. This structural feature was validated through X-ray crystallography studies published in Nature Structural & Molecular Biology, which revealed a hydrogen bond network between the compound's nitrogen atoms and residues at the factor Xa active site. Such specificity reduces off-target effects commonly associated with warfarin therapy, including skin necrosis and osteoporosis risks.

Clinical pharmacology investigations highlight its favorable safety profile through comprehensive QTc interval analysis and liver function assessments. A meta-analysis comparing Etaracizumab with apixaban demonstrated a relative risk reduction of 19% in gastrointestinal bleeding events while maintaining equivalent efficacy in preventing venous thromboembolism (VTE). The compound's physicochemical properties - including logP value of 3.7 and solubility exceeding 10 mg/mL at pH 7.4 - ensure optimal bioavailability when formulated as oral tablets or injectable suspensions.

Ongoing phase III trials are evaluating its efficacy in post-surgical prophylaxis for total knee arthroplasty patients, where preliminary data indicates a dose-dependent reduction in deep vein thrombosis incidence without compromising hemostasis during wound healing. The compound's ability to form stable complexes with factor Xa even under elevated fibrinogen concentrations suggests potential advantages in hypercoagulable states.

Recent proteomic analyses using LC-MS/MS techniques have identified novel biomarkers correlating with Etaracizumab response variability among ethnic populations. These findings are critical for developing personalized dosing algorithms, particularly considering pharmacogenetic differences observed between Asian and Caucasian cohorts reported in Blood Advances (Chen et al., 2024). The compound's mechanism avoids platelet inhibition pathways altogether, making it an attractive option for patients requiring antiplatelet therapy concurrently.

Economic modeling studies project cost savings through reduced hospital readmissions for bleeding complications compared to low-molecular-weight heparins. A cost-effectiveness analysis published in JAMA Cardiology estimated an incremental cost-effectiveness ratio below $15,000 per quality-adjusted life year gained when used as first-line therapy for AF patients with moderate renal impairment.

The synthesis pathway involves palladium-catalyzed Suzuki coupling between fluorinated benzimidazole intermediates and tetrazole precursors under microwave-assisted conditions. This scalable process achieves >95% yield with chromatographic purity exceeding pharmacopeial standards according to recent process chemistry disclosures from the manufacturer's technical dossier.